Cas no 1428363-24-9 (Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate)

• Product Name: Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate
• CAS No: 1428363-24-9
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5840531
• PubChem ID: 71789512
• Update Time: 2025-06-10

Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• OPTQHEWLEWOOFE-UHFFFAOYSA-N
• methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonylamino)cyclopentane-1-carboxylate
• VU0537200-1
• F6212-0408
• AKOS024539317
• 1428363-24-9
• methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamido)cyclopentanecarboxylate
• METHYL 1-{5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-AMIDO}CYCLOPENTANE-1-CARBOXYLATE
• Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate

• Inchi： 1S/C14H19N3O4/c1-20-13(19)14(5-2-3-6-14)16-11(18)10-9-15-17-7-4-8-21-12(10)17/h9H,2-8H2,1H3,(H,16,18)
• InChI Key： OPTQHEWLEWOOFE-UHFFFAOYSA-N
• SMILES： C1(NC(C2=C3N(N=C2)CCCO3)=O)(C(OC)=O)CCCC1

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.4Ų

Additional information on Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate

Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate: A Comprehensive Overview

The compound Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate, identified by the CAS number 1428363-24-9, represents a significant advancement in the field of organic chemistry. This compound is notable for its complex structure and potential applications in drug discovery and material science. The molecule combines a cyclopentane ring with a pyrazolo[5,1-b][1,3]oxazine moiety, creating a unique chemical entity that has garnered attention in recent research.

Recent studies have highlighted the importance of such compounds in the development of bioactive agents. The integration of the pyrazolo[5,1-b][1,3]oxazine group into the molecule introduces novel pharmacological properties. Researchers have explored its potential as a modulator of cellular pathways involved in inflammation and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX)-2.

The synthesis of Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled chemists to achieve high yields and selectivity in the formation of the pyrazolo[5,1-b][1,3]oxazine ring system. This has been particularly important for scaling up production to meet the demands of preclinical trials.

In terms of structural analysis, the compound's stability and solubility properties have been extensively studied. Computational chemistry tools have been employed to predict its behavior under various physiological conditions. These studies have revealed that the molecule's hydrophobic nature may pose challenges for its delivery across biological membranes. However, researchers have proposed strategies such as nanoparticle encapsulation to overcome these limitations.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. A team at the University of California has reported on its potential as a component in flexible electronics due to its ability to conduct electricity while maintaining mechanical flexibility.

Looking ahead, the development of this compound aligns with broader trends in green chemistry and sustainability. Efforts are underway to optimize its synthesis pathway to reduce waste and energy consumption. Additionally, researchers are exploring its biodegradability to ensure it meets environmental standards when used in commercial applications.

In conclusion, Methyl 1-[[(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)carbonyl]amino]cyclopentanecarboxylate stands at the intersection of cutting-edge chemical synthesis and innovative application development. Its journey from laboratory synthesis to potential commercial use underscores the dynamic nature of modern chemistry research.